Cas no 2098118-95-5 ((2-Amino-2-azaspiro[4.5]decan-4-yl)methanol)

• Product Name: (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol
• CAS No: 2098118-95-5
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 4774020
• Update Time: 2025-06-09

(2-Amino-2-azaspiro[4.5]decan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-amino-2-azaspiro[4.5]decan-4-yl)methanol
• (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol

• Inchi： 1S/C10H20N2O/c11-12-6-9(7-13)10(8-12)4-2-1-3-5-10/h9,13H,1-8,11H2
• InChI Key： SMOBGZVIVIDXGK-UHFFFAOYSA-N
• SMILES： OCC1CN(CC21CCCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5

Additional information on (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol

Comprehensive Overview of (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol (CAS No. 2098118-95-5): Properties, Applications, and Research Insights

(2-Amino-2-azaspiro[4.5]decan-4-yl)methanol (CAS No. 2098118-95-5) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its azaspiro[4.5]decane core, combined with functional groups like amino and methanol, makes it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, owing to its ability to modulate neurotransmitter systems. The compound's rigid spirocyclic framework also enhances metabolic stability, a critical factor in modern medicinal chemistry.

In recent years, the demand for spirocyclic scaffolds like (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol has surged due to their role in addressing drug resistance and improving bioavailability. A 2023 study highlighted its utility in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. Users frequently search for terms such as "spirocyclic compounds in CNS disorders" or "CAS 2098118-95-5 applications," reflecting growing interest in niche pharmacophores. This aligns with industry trends toward fragment-based drug design, where smaller, rigid molecules are prioritized.

The synthesis of (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol typically involves multistep organic reactions, including reductive amination and ring-closing strategies. Its chirality at the spirocenter opens avenues for enantioselective catalysis, a key focus in green chemistry discussions. Laboratories often query "how to purify 2098118-95-5" or "azaspiro derivatives solubility," underscoring practical challenges in handling this compound. Optimized protocols using HPLC or crystallization techniques are recommended to achieve high purity.

Beyond pharmaceuticals, CAS 2098118-95-5 has potential in agrochemicals and functional materials. Its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry applications, such as molecular sensors. Searches like "azaspiro[4.5]decanes in material science" reveal cross-disciplinary interest. However, stability studies under varying pH conditions remain crucial, as its amino-methanol moiety may influence degradation pathways.

In conclusion, (2-Amino-2-azaspiro[4.5]decan-4-yl)methanol represents a promising small-molecule building block with broad applicability. Its synergy with AI-driven drug discovery tools (e.g., virtual screening) further elevates its relevance. As research progresses, addressing FAQs like "is 2098118-95-5 biodegradable" or "spirocyclic vs. monocyclic efficacy" will be essential to meet both scientific and regulatory expectations.